Cas no 2648920-48-1 ((2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid)

• Product Name: (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• CAS No: 2648920-48-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5979520
• PubChem ID: 165809751
• Update Time: 2025-05-20

(2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid
• (2S)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)pentanoic acid
• 2648920-48-1
• EN300-1496794

• Inchi： 1S/C27H32N2O5/c1-2-8-24(26(31)32)29-25(30)18-14-7-9-17(18)15-28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-24H,2,7-9,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,24-/m0/s1
• InChI Key： KADZWYOMFDTULZ-XCNDVJPKSA-N
• SMILES： O=C(C1CCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid

Introduction to (2S)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic Acid (CAS No. 2648920-48-1)

(2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) is a sophisticated organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2648920-48-1, represents a pinnacle of synthetic chemistry, incorporating multiple functional groups that make it a promising candidate for various therapeutic applications.

The molecular framework of this compound features a chiral center at the 2S position, which is critical for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its potential as a building block in peptide synthesis and drug development. The combination of a cyclopentyl moiety and a formamido group introduces additional complexity, which can influence both its solubility and interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The structure of (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) aligns well with this trend, as it incorporates elements that are known to enhance binding affinity and selectivity. For instance, the fluorenylmethoxycarbonyl group is frequently used in solid-phase peptide synthesis due to its stability and ease of removal, making this compound a valuable intermediate in the creation of peptidomimetics.

The cyclopentyl ring in the molecule contributes to its three-dimensional shape, which can be crucial for fitting into specific binding pockets on target proteins. This spatial arrangement can lead to improved pharmacokinetic properties, such as enhanced bioavailability and reduced metabolic degradation. Additionally, the formamido group can serve as a hydrogen bond acceptor, further stabilizing interactions with biological targets.

Recent studies have highlighted the importance of chiral molecules in drug design. The 2S configuration of (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) suggests that it may exhibit enantioselective interactions with biological systems. This property is particularly valuable in the development of drugs where one enantiomer is active while the other is inactive or even harmful. The ability to fine-tune these interactions can lead to more effective and safer therapeutic agents.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as asymmetric catalysis have been employed to achieve the desired stereochemistry. These synthetic strategies not only highlight the ingenuity of modern chemists but also pave the way for the production of other complex molecules with similar structural features.

In the realm of drug discovery, (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) has shown promise in preliminary screenings for various therapeutic targets. Its unique structure suggests potential applications in areas such as immunomodulation, anti-inflammatory treatments, and even oncology. Researchers are exploring its interactions with enzymes and receptors that are implicated in these diseases, hoping to identify new therapeutic opportunities.

The use of computational methods has been instrumental in understanding the potential biological activity of this compound. Molecular modeling techniques allow researchers to predict how (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) might interact with different targets at an atomic level. These simulations provide valuable insights into binding affinities, metabolic stability, and other key pharmacokinetic parameters before any experimental testing is conducted.

The versatility of (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) extends beyond its role as an intermediate in drug synthesis. It can also serve as a scaffold for libraries of compounds that are screened for biological activity. This approach allows for the rapid identification of novel molecules with optimized properties through combinatorial chemistry and high-throughput screening techniques.

In conclusion, (2S-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)pentanoic acid) (CAS No. 2648920-48-1) is a remarkable example of how intricate molecular design can lead to compounds with significant therapeutic potential. Its complex structure, featuring multiple functional groups and a chiral center, makes it an attractive candidate for further research and development in pharmaceuticals. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the fight against disease.